3,5-Dinitroaniline

• IUPAC Name: 3,5-dinitroaniline
• InChI: InChI=1S/C6H5N3O4/c7-4-1-5(8(10)11)3-6(2-4)9(12)13/h1-3H,7H2
• InChI Key: MPBZUKLDHPOCLS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N
• Molecular Formula: C6H5N3O4
• DSSTOX Substance ID: DTXSID0044151
• Molecular Weight: 183.12 g/mol
• CAS RN: 618-87-1

Description

3,5-Dinitroaniline is a chemical compound with the formula C6H5N3O4. It belongs to a class of compounds known as dinitroanilines, which are derived from both aniline and dinitrobenzenes. Dinitroanilines are intermediates in the preparation of various industrially important chemicals including dyes and pesticides.

Synthesis Analysis

Dinitroanilines can be prepared by the reaction of 1-chloro-2,4-dinitrobenzene with ammonia or by acid hydrolysis of 2,4-dinitroacetanilide.

Molecular Structure Analysis

The molecular structure of 3,5-Dinitroaniline consists of a benzene ring with two nitro groups (-NO2) and one amino group (-NH2) attached to it. The molecular weight of 3,5-Dinitroaniline is 183.12 g/mol.

Chemical Reactions Analysis

Dinitroanilines are intermediates in the preparation of various industrially important chemicals including dyes and pesticides. They are also used as an intermediate in the synthesis of various organic compounds, including dyes, pharmaceuticals, and polymers.

Physical And Chemical Properties Analysis

3,5-Dinitroaniline is a yellow to brownish yellow powder. It has a molecular weight of 183.12 g/mol. The compound is explosive and flammable with heat or friction.

Scientific Research Applications

Herbicide and Weed Control

3,5-Dinitroaniline is a broad-spectrum pre-emergence herbicide used primarily for weed control in conventional agriculture. Its safety profile is favorable because it specifically targets tubulin proteins, inhibiting both shoot and root growth in plants. However, it’s essential to consider the potential risks to non-target organisms. .

Toxicity Studies and Non-Target Organisms

Despite its safety reputation, 3,5-DNA can still pose risks to animals and humans. Acute toxicity varies among terrestrial and aquatic species (such as nematodes, earthworms, snails, insects, crustaceans, fish, and mammals). Exposure to sublethal concentrations of active ingredients can lead to cytotoxicity, genotoxicity, oxidative stress, and alterations in physiological and behavioral traits. .

Diagnostic Assay Manufacturing

3,5-Dinitroaniline finds application in diagnostic assay manufacturing. .

Thermophysical Property Data Collection

Researchers use 3,5-DNA as part of critically evaluated thermophysical property data collections. .

Storage Temperature Indicators

In some cases, 3,5-Dinitroaniline serves as an indicator for storage temperature. .

Mechanism of Action

Target of Action

The primary target of 3,5-Dinitroaniline is the tubulin proteins in plants and protists . Tubulin proteins are crucial for the formation of microtubules, which are essential components of the cell’s cytoskeleton and play a significant role in maintaining cell shape, enabling cell division, and facilitating intracellular transport .

Mode of Action

3,5-Dinitroaniline acts as a microtubule inhibitor . It binds to tubulin proteins, preventing their polymerization into microtubules . This disruption of microtubule formation leads to the obstruction of cell division and elongation . The compound’s interaction with its targets results in the inhibition of shoot and root growth in plants .

Biochemical Pathways

The primary biochemical pathway affected by 3,5-Dinitroaniline is the assembly of microtubules . By inhibiting tubulin polymerization, the compound disrupts the normal functioning of this pathway, leading to downstream effects such as impaired cell division and growth . This effect is particularly pronounced in the root tips of plants .

Pharmacokinetics

It’s known that the compound’s toxicity varies from slightly to high in terrestrial and aquatic species depending on the species-specific ability of tested organisms to adsorb and discharge toxicants .

Result of Action

The molecular and cellular effects of 3,5-Dinitroaniline’s action include cytotoxicity, genotoxicity, and activation of oxidative stress pathways . These effects can lead to alterations in physiological, metabolic, morphological, developmental, and behavioral traits in exposed organisms . In plants, the compound’s action results in inhibited growth, particularly in the shoots and roots .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3,5-Dinitroaniline. For instance, the compound’s effectiveness can be affected by its method of application and the environmental conditions at the time of application . Furthermore, the compound’s stability and persistence in the environment can influence its long-term effects on non-target organisms . It’s also important to note that the compound is considered explosive and flammable with heat or friction , which could impact its storage and handling in various environmental conditions .

Safety and Hazards

3,5-Dinitroaniline is considered hazardous. It may cause damage to organs through prolonged or repeated exposure. It is toxic if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

The 3,5-Dinitroaniline market is anticipated to attain a value pool of US$ 90 billion by 2023-end. Global demand for 3,5-Dinitroaniline is expected to rise at a CAGR of 7.8% to US$ 190 billion in 2033. The development of new products, the growing demand for intermediates for organic synthesis, and the increasing adoption of sustainable farming practices are driving the demand for 3,5-Dinitroaniline.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3,5-dinitrobenzoic acid (4.0 g, 18.9 mmol) in a mixture of concentrated sulfuric acid (6 mL), 30% fuming sulfuric acid (18 mL) and CHCl3 (25 mL) was added sodium azide (1.4 g, 21.7 mmol), in small portions. The resulting mixture was heated to reflux (80° C.) for 3 hours and then cooled to 25° C. after which it was poured on ice. An orange solid was isolated after vacuum filtration (3.25 g, 17.7 mmol, 94%). 1H NMR (300 MHz, CDCl3) δ 8.14 (t, J=1.8 Hz, 1H), 7.64 (d, J=1.8 Hz, 2H), 4.39 (s (br), 2H); 13C NMR (75 MHz, CDCl3) δ 151.9, 150.1, 113.1, 105.2; HRMS (ESI) Calculated for C6H4N3O4 [M−H]−: 182.0195. Found: 182.0207. m.p.: 113.1° C.

Synthesis routes and methods III

Procedure details

The 3,5-dinitrobenzoyl azide thus obtained (5 g., 0.021 mol) was heated gently in 20 ml. of concentrated sulfuric acid until nitrogen evolution was complete. The resulting solution was poured over 200 ml. of ice/water and then made basic to pH 10 with concentrated aqueous ammonia solution. The solid was filtered to give 3,5-dinitroaniline.

Synthesis routes and methods IV

Procedure details

3,5-Dinitrobenzoic acid (7, Aldrich) (106.1 grams, 0.50 mole) was dissolved in 400 milliliters of 23 to 24% oleum. Dichloroethane (480 milliliters) was added to this solution. Sodium azide (37 grams, 0.57 mole) was added in portions with stirring while maintaining the temperature below 25° C. The mixture was heated under reflux for 4 hours and allowed to cool to room temperature. The dichloroethane was removed by decantation, and the remaining mixture was poured over 9 liters of ice mixed with water. The yellow solid which separated was filtered, washed with water, and air dried to afford 80.5 grams (87.9%) of 8 with a melting point of 158° to 162° C.; literature: melting point of 162° to 163° C. (Reference 10). IR (KBr) 3335 (d, NHz), 3035, 1615 (C=O), 1575, 1525, 1440, 1325, 1090, 1050, 990, 915, 880, 810 and 730 cm -1.

Q & A

Q1: What is the molecular formula and weight of 3,5-Dinitroaniline?

A1: The molecular formula of 3,5-Dinitroaniline is C₆H₅N₃O₄, and its molecular weight is 183.12 g/mol. []

Q2: How do the nitro groups in 3,5-Dinitroaniline influence its structure?

A2: The nitro groups in 3,5-Dinitroaniline are twisted relative to the aromatic ring. This twisting, with dihedral angles of 17.0° and 26.3°, impacts the molecule's overall shape and potentially its interactions. []

Q3: What type of intermolecular interactions are prominent in 3,5-Dinitroaniline?

A3: 3,5-Dinitroaniline molecules form deeply puckered nets through three N-H…O hydrogen bonds, with each net interwoven with its two neighbors. [] Additionally, quantum mechanical calculations suggest a combination of hydrogen bonding and stacking interactions involving π-orbitals contribute to its intermolecular interactions. []

Q4: What happens to 1,3,5-Trinitrobenzene during microbial degradation in the presence of gold-nickel catalysts?

A4: The degradation of 1,3,5-Trinitrobenzene with gold-nickel catalysts supported on alumina yields different products depending on the catalyst. Gold catalysts lead to 3,5-Dinitroaniline, while nickel catalysts produce 1,3,5-Triaminobenzene as the main product. Interestingly, a combination of both catalysts results in an intermediate product distribution. []

Q5: How does activated carbon influence the degradation of 2,4,6-Trinitrotoluene (TNT) and the formation of 3,5-Dinitroaniline?

A5: Adding activated carbon to TNT-contaminated soil promotes TNT oxidation, leading to the formation of 2,4,6-Trinitrobenzaldehyde (TNBAld). TNBAld can be further oxidized to 1,3,5-Trinitrobenzene and subsequently reduced to 3,5-Dinitroaniline. Activated carbon enhances the binding and transformation of these compounds, facilitating soil decontamination. []

Q6: Can 3,5-Dinitroaniline be generated during the biotransformation of TNT by microorganisms?

A6: Yes, 3,5-Dinitroaniline has been identified as a degradation product of TNT during biotransformation by Pseudomonas aeruginosa strain MX. This suggests the existence of various metabolic routes for TNT detoxification in this bacterial strain. [, ]

Q7: How stable are nitroaromatic compounds like 3,5-Dinitroaniline in water samples?

A7: Nitroaromatic compounds, including 3,5-Dinitroaniline, can degrade in water samples, particularly those with high microbial activity. Studies show that in surface water, compounds like Trinitrobenzene (TNB) and 2,4,6-Trinitrotoluene (TNT) can degrade rapidly, forming 3,5-Dinitroaniline and 4-amino-2,6-dinitrotoluene as degradation products. []

Q8: How does the toxicity of 3,5-Dinitroaniline compare to other nitroaromatic compounds?

A8: Toxicity assessments using various bioassays indicate that 3,5-Dinitroaniline exhibits lower toxicity compared to its parent compound, 1,3,5-Trinitrobenzene, and 2,4,6-Trinitrotoluene (TNT). Its toxicity is comparable to 3,5-Dinitrophenol and 4-amino-2-nitrotoluene. []

Q9: Which analytical techniques are effective for identifying and quantifying 3,5-Dinitroaniline in environmental samples?

A9: Reversed-phase high-performance liquid chromatography (HPLC) with UV detection at 254 nm is a suitable technique for analyzing 3,5-Dinitroaniline alongside other isomeric substituted benzenes. This method utilizes a Cyclobond I RSP (R,S-hydroxypropyl ether-β-cyclodextrin) stationary phase and gradient elution with methanol-water. []

Q10: Can 3,5-Dinitroaniline be detected in complex mixtures using nuclear magnetic resonance (NMR) spectroscopy?

A10: Yes, 1H NMR spectroscopy, particularly in combination with HPLC-SPE-NMR/TOF-MS, is effective in characterizing and quantifying 3,5-Dinitroaniline in complex environmental samples like contaminated groundwater. []

Q11: What is known about the mutagenicity of 3,5-Dinitroaniline?

A11: 3,5-Dinitroaniline exhibits significant mutagenicity in the Ames test using Salmonella typhimurium strains TA100 and TA98, showing higher mutagenic activity than 1,000 rev./mg. []

Q12: Can 3,5-Dinitroaniline form adducts with biological macromolecules?

A12: Studies using radiolabeled 1,3,5-Trinitrobenzene (TNB) in rats revealed that its metabolite, 3,5-Dinitroaniline, can form adducts with liver DNA. These adducts persist for extended periods, indicating potential long-term effects. []

Q13: What is the utility of 3,5-Dinitroaniline in organic synthesis?

A13: 3,5-Dinitroaniline serves as a key intermediate in synthesizing various compounds. For instance, it acts as a starting material for creating the energetic compound 7-Amino-6-nitrobenzodifuroxan (ANBDF). []

Q14: Can 3,5-Dinitroaniline be utilized in chiral separations?

A14: Yes, derivatives of 3,5-Dinitroaniline, particularly those incorporating (S)-valine with a urea linkage, have shown promise as chiral stationary phases in high-performance liquid chromatography (HPLC) for resolving enantiomers of α-lactams containing the trityl group. [, ]

Q15: How does 3,5-Dinitroaniline contribute to understanding structure-activity relationships in nonlinear optics?

A15: Studies investigating nonlinear optical (NLO) properties utilize 3,5-Dinitroaniline as a model compound. By comparing its experimental data with computational models like those based on the Polarizable Continuum Model, researchers can refine their understanding of how molecular structure influences macroscopic NLO susceptibilities. []